Cas no 1956335-35-5 (6H-Thiazolo[4,5-d]azepine-6-carboxylic acid, 4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester)

• Product Name: 6H-Thiazolo[4,5-d]azepine-6-carboxylic acid, 4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester
• CAS No: 1956335-35-5
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 5172889
• Update Time: 2025-07-01

6H-Thiazolo[4,5-d]azepine-6-carboxylic acid, 4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 6H-Thiazolo[4,5-d]azepine-6-carboxylic acid, 4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H18N2O2S/c1-12(2,3)16-11(15)14-6-4-9-10(5-7-14)17-8-13-9/h8H,4-7H2,1-3H3
• InChI Key： GJLSIQSGXGCADC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC2SC=NC=2CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines

Additional information on 6H-Thiazolo[4,5-d]azepine-6-carboxylic acid, 4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester

6H-Thiazolo[4,5-d]azepine-6-carboxylic acid, 4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester: A Comprehensive Overview

The compound with CAS No. 1956335-35-5, commonly referred to as 6H-Thiazolo[4,5-d]azepine-6-carboxylic acid, 4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoloazepines, which are heterocyclic compounds characterized by a fused thiazole and azepine ring system. The thiazolo[4,5-d]azepine core is a key structural feature of this molecule, contributing to its unique chemical properties and potential biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving strategic ring-forming reactions and functional group transformations. The 1,1-dimethylethyl ester group attached to the carboxylic acid moiety plays a crucial role in modulating the physical properties of the molecule, such as solubility and stability. This modification is particularly advantageous for applications in drug delivery systems and bioavailability studies.

One of the most intriguing aspects of 6H-Thiazolo[4,5-d]azepine-6-carboxylic acid derivatives is their potential as scaffolds for drug development. Researchers have explored their ability to interact with various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that certain analogs of this compound exhibit potent inhibitory activity against kinases involved in cell proliferation and survival pathways.

The tetrahydro derivative of this compound has also been investigated for its role in modulating ion channels and membrane transporters. These findings suggest that the molecule could serve as a lead compound for developing novel therapeutic agents with enhanced selectivity and efficacy. Furthermore, the incorporation of the 1,1-dimethylethyl ester group has been shown to improve the pharmacokinetic profile of the compound without compromising its bioactivity.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have provided valuable insights into the conformational preferences and stereochemical properties of this compound. These studies have revealed that the thiazolo[4,5-d]azepine ring system adopts a rigid planar conformation due to aromaticity and conjugation effects. This structural rigidity is essential for maintaining specific molecular interactions with biological targets.

From an environmental standpoint, there has been growing interest in understanding the biodegradation pathways of such complex organic molecules. Preliminary studies indicate that 6H-Thiazolo[4,5-d]azepine-6-carboxylic acid derivatives undergo enzymatic cleavage under aerobic conditions, suggesting their potential for safe disposal in industrial settings. However, further research is required to fully assess their environmental impact and sustainability.

In conclusion, 6H-Thiazolo[4,5-d]azepine-6-carboxylic acid, particularly its 4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester derivative (CAS No. 1956335-35-5), represents a promising platform for advancing chemical synthesis and drug discovery efforts. Its unique structural features and versatile functional groups make it an attractive candidate for exploring novel therapeutic strategies across diverse disease areas.